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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B045959 Get Quote

For researchers, scientists, and drug development professionals, selecting the appropriate

nonlinear optical crystal is paramount for efficient frequency conversion. This guide provides an

objective comparison of the second harmonic generation (SHG) efficiency of Ammonium
Dihydrogen Phosphate (ADP) and Potassium Dihydrogen Phosphate (KDP), supported by

experimental data and detailed methodologies.

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄, ADP) and Potassium Dihydrogen

Phosphate (KH₂PO₄, KDP) are two of the most widely used nonlinear optical crystals for

frequency conversion. Both belong to the same isomorphous group and share similar physical

and optical properties. However, key differences in their nonlinear optical coefficients, phase-

matching capabilities, and laser-induced damage thresholds directly impact their efficiency in

second harmonic generation.

Quantitative Comparison of Optical Properties
The following table summarizes the key optical properties of ADP and KDP relevant to second

harmonic generation. These values are critical for predicting and understanding the SHG

efficiency of each crystal.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b045959?utm_src=pdf-interest
https://www.benchchem.com/product/b045959?utm_src=pdf-body
https://www.benchchem.com/product/b045959?utm_src=pdf-body
https://www.benchchem.com/product/b045959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
ADP (Ammonium
Dihydrogen Phosphate)

KDP (Potassium
Dihydrogen Phosphate)

Nonlinear Optical Coefficient

(pm/V)
0.52 0.43

Damage Threshold (GW/cm²

@1064nm, 10 ns)
6 5

Transmitting Range (nm) 180 - 1500 180 - 1550

Refractive Indices (n₀, nₑ

@1064nm)
1.5071, 1.4685 1.4942, 1.4603

Refractive Indices (n₀, nₑ

@532nm)
1.5280, 1.4819 1.5129, 1.4709

Note: The values presented are typical and can vary depending on the crystal quality and

growth method.

Experimental Performance in Frequency Conversion
While direct side-by-side SHG efficiency comparisons under identical conditions are sparse in

the literature, data from various experiments provide insights into their relative performance.

For instance, in a study on noncritical phase-matching (NCPM) fourth harmonic generation

(FHG) from a 1053 nm laser, an ADP crystal demonstrated a 2ω-to-4ω conversion efficiency of

up to 67%.[1] In the same study, a deuterated KDP (DKDP) crystal achieved a conversion

efficiency of 63.78%.[1] Although this is for FHG, it suggests ADP's potential for high efficiency

in frequency conversion processes. Another study highlights that ADP possesses a larger

nonlinear optical coefficient and a higher laser damage threshold compared to KDP, which can

lead to higher conversion efficiency.[2]

It is important to note that the efficiency of SHG is not solely dependent on the nonlinear

coefficient but is also heavily influenced by phase-matching conditions, crystal length, and the

intensity of the fundamental laser beam.
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The following outlines a generalized experimental methodology for measuring the second

harmonic generation efficiency of ADP and KDP crystals.

1. Crystal Preparation and Mounting:

Obtain high-quality, optically polished ADP and KDP crystals cut for the appropriate phase-

matching angle (e.g., Type I or Type II) for the fundamental wavelength.

Mount the crystal on a precision rotation stage to allow for fine-tuning of the phase-matching

angle.

2. Laser Source and Optics:

Utilize a stable, high-power pulsed laser with a well-defined beam profile (e.g., a Q-switched

Nd:YAG laser at 1064 nm).

Use a half-wave plate and a polarizer to control the input laser intensity.

Focus the fundamental beam into the center of the crystal using a lens of appropriate focal

length.

3. Measurement and Detection:

Place a power meter after the crystal to measure the total output power (fundamental +

second harmonic).

Use a dichroic mirror or a prism to separate the fundamental and the second harmonic

beams.

Measure the power of the second harmonic beam using a calibrated photodetector or power

meter.

4. Data Analysis:

Calculate the SHG conversion efficiency (η) using the formula: η = (Power of Second

Harmonic Beam / Power of Fundamental Input Beam) x 100%
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Repeat the measurement for different input intensities and crystal angles to find the optimal

conditions for maximum efficiency.

Logical Flow of an SHG Experiment
The following diagram illustrates the logical workflow of a typical second harmonic generation

experiment.
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Caption: Workflow of a second harmonic generation experiment.

Discussion and Conclusion
Both ADP and KDP are effective crystals for second harmonic generation. The choice between

them often depends on the specific application and experimental conditions.

ADP generally exhibits a higher nonlinear optical coefficient, which can translate to higher

conversion efficiency.[3] It also has a slightly higher damage threshold, making it suitable for

high-power applications.[2][3]

KDP is known for its excellent optical quality and availability in large sizes.[1] While its

nonlinear coefficient is lower than that of ADP, it remains a widely used and reliable crystal

for SHG.

In conclusion, for applications requiring the highest possible conversion efficiency, particularly

at high peak powers, ADP may be the preferred choice due to its superior nonlinear optical
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coefficient and damage threshold. However, KDP remains a robust and cost-effective option for

a wide range of SHG applications. The final selection should be based on a careful

consideration of the laser parameters, desired output, and overall system cost.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

